Cas no 1193-72-2 (1-Bromo-2,4-dichlorobenzene)

1-Bromo-2,4-dichlorobenzene Properties

Names and Identifiers

• 1-Bromo-2,4-dichlorobenzene
• 2,4-Dichlorobromobenzene
• Benzene,1-bromo-2,4-dichloro-
• Benzene, 1-bromo-2,4-dichloro-
• bromo(2-)-4-dichlorobenzene
• 1-bromo-2,4-dichloro-benzene
• NSC158360
• PubChem3608
• 2,4-dichlorobromobenze
• 2,4-dichloro-bromobenzene
• KSC490M9L
• 2,4-dichloro-1-bromobenzene
• ISHYFWKKWKXXPL-UHFFFAOYSA-
• 2-BROMO-3,5-DICHLOROBENZENE
• RW3030
• 1-
• 1193-72-2
• NSC-158360
• F11413
• NSC 158360
• InChI=1/C6H3BrCl2/c7-5-2-1-4(8)3-6(5)9/h1-3H
• GS-3169
• EINECS 214-778-6
• MFCD00018333
• BP-11090
• B2187
• EN300-78159
• W-108515
• 1-Bromo-2,4-dichlorobenzene, 97%
• PB47597
• AM20060135
• SY023022
• FT-0610056
• 2Z4G4Z84UU
• AKOS005265552
• DTXSID10152408
• CS-W013035
• NS00023855
• 2,4-Dichloro Bromo Benzene
• 4-Bromo-1,3-dichlorobenzene
• SCHEMBL1389468
• 2,4-dichlorobromobenzene
• DTXCID0074899
• DB-019058
• 1-Bromo-2,4-dichlorobenzene;
• 1-bromo-2,4-dichlorobenzene
• +Expand

• MDL： MFCD00018333
• InChIKey： ISHYFWKKWKXXPL-UHFFFAOYSA-N
• Inchi： 1S/C6H3BrCl2/c7-5-2-1-4(8)3-6(5)9/h1-3H
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1Cl)Cl
• BRN： 1635733

Computed Properties

• Exact Mass: 223.88000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 223.87952 g/mol
• Heavy Atom Count: 9
• Complexity: 97.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0
• Molecular Weight: 225.89

Experimental Properties

• LogP: 3.75590
• PSA: 0.00000
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 236.8°C at 760 mmHg
• Melting Point: 26-30 °C (lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Color/Form: Low melting point solid
• Solubility: Not determined
• Density: 1,89 g/cm3

1-Bromo-2,4-dichlorobenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2810 6.1/PG 1
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1-Bromo-2,4-dichlorobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides